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Compound of Interest

Compound Name:
(1S,3R,5R)-PIM447

dihydrochloride

Cat. No.: B8068807 Get Quote

Essential Safety and Handling of (1S,3R,5R)-
PIM447 dihydrochloride
(1S,3R,5R)-PIM447 dihydrochloride, a potent pan-PIM kinase inhibitor, requires careful

handling in a laboratory setting to ensure the safety of researchers and maintain the integrity of

experiments.[1][2][3][4] Although safety data sheets (SDS) from multiple suppliers indicate that

this compound is not classified as hazardous under the Globally Harmonized System (GHS), it

is crucial to adhere to standard laboratory safety protocols to minimize exposure.[5][6]

Potential, though unclassified, health effects warrant a comprehensive approach to personal

protection.[5]

Personal Protective Equipment (PPE)
To prevent inhalation, skin, and eye contact, the following personal protective equipment is

recommended when handling (1S,3R,5R)-PIM447 dihydrochloride, particularly in its

powdered form.
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PPE Category Item Specification Purpose

Eye and Face

Protection

Safety Glasses or

Goggles
ANSI Z87.1 certified

Protects eyes from

airborne particles and

splashes.

Hand Protection Nitrile Gloves
Disposable, powder-

free

Prevents direct skin

contact. Change

gloves immediately if

contaminated.

Body Protection Laboratory Coat Full-length

Protects skin and

personal clothing from

contamination.

Respiratory Protection
N95 Respirator or

equivalent
NIOSH-approved

Recommended when

handling the powder

outside of a ventilated

enclosure to prevent

inhalation of dust.[7]

Handling and Storage
Proper handling and storage are critical for both safety and maintaining the compound's

stability.

Ventilation: Handle (1S,3R,5R)-PIM447 dihydrochloride in a well-ventilated area.[6] A

chemical fume hood or a biological safety cabinet is recommended, especially when working

with the solid form, to avoid the formation of dust and aerosols.[6][7]

Storage: Keep the container tightly sealed.[6] For long-term storage as a powder, a

temperature of -20°C is recommended.[8] If prepared in a solvent such as DMSO, store

aliquots at -80°C for up to six months.[6][8]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for several minutes.[5][6]

Skin Contact: Wash the affected area thoroughly with soap and water.[6]
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Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[5][6]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[6]

Operational Workflow for Handling and Disposal
The following diagram outlines the standard procedure for safely handling and disposing of

(1S,3R,5R)-PIM447 dihydrochloride in a laboratory setting.
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Preparation

Handling

Cleanup & Disposal

Final Steps

Don Personal Protective Equipment (PPE)

Prepare work area in a ventilated enclosure

Weigh the required amount of (1S,3R,5R)-PIM447 dihydrochloride

Prepare solution or perform experimental procedures

Decontaminate work surfaces and equipment

Segregate and label all chemical waste

Dispose of waste according to institutional and local regulations

Doff and dispose of PPE properly

Wash hands thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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